![molecular formula C11H8O3 B3054032 8-Hydroxynaphthalene-2-carboxylic acid CAS No. 5776-28-3](/img/structure/B3054032.png)
8-Hydroxynaphthalene-2-carboxylic acid
Overview
Description
8-Hydroxynaphthalene-2-carboxylic acid is a compound with the molecular formula C11H8O3 and a molecular weight of 188.18 . It is also known by other names such as 8-hydroxy-2-naphthoic acid .
Synthesis Analysis
The synthesis of compounds similar to 8-Hydroxynaphthalene-2-carboxylic acid, such as 1-hydroxynaphthalene-2-carboxanilides, has been reported in the literature . These compounds were synthesized using a microwave-assisted protocol based on a fragment-based approach .Molecular Structure Analysis
The molecular structure of 8-Hydroxynaphthalene-2-carboxylic acid consists of 11 carbon atoms, 8 hydrogen atoms, and 3 oxygen atoms . The InChI code for this compound is 1S/C11H8O3/c12-10-3-1-2-7-4-5-8 (11 (13)14)6-9 (7)10/h1-6,12H, (H,13,14) .Physical And Chemical Properties Analysis
8-Hydroxynaphthalene-2-carboxylic acid is a powder with a melting point of 222-224 degrees Celsius . It has a topological polar surface area of 57.5 Ų .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 8-Hydroxynaphthalene-2-carboxylic acid:
Antibacterial and Antimycobacterial Agents
8-Hydroxynaphthalene-2-carboxylic acid derivatives have shown significant antibacterial and antimycobacterial activities. Research has demonstrated that compounds synthesized from this acid can effectively combat Staphylococcus aureus , including methicillin-resistant strains, as well as Mycobacterium tuberculosis and M. avium subsp. paratuberculosis . These findings suggest potential applications in developing new antibiotics and treatments for resistant bacterial infections.
Pharmacophore Mapping and Drug Design
This compound is utilized in pharmacophore mapping to identify and design new drugs. By understanding the molecular interactions and binding sites, researchers can develop more effective pharmaceuticals. For instance, the condensation of 3-hydroxynaphthalene-2-carboxylic acid with various anilines has led to the creation of new carboxanilides with potential therapeutic applications .
Organic Synthesis and Chemical Reactions
8-Hydroxynaphthalene-2-carboxylic acid is a valuable intermediate in organic synthesis. It is used in the preparation of various organic compounds, including dyes, pigments, and other naphthalene derivatives. Its reactivity and functional groups make it a versatile building block in synthetic chemistry .
Biological Evaluation and Screening
The compound is frequently used in biological evaluation studies to screen for potential biological activities. Researchers have synthesized and tested various derivatives for their efficacy against different pathogens and diseases. This screening process helps in identifying promising candidates for further drug development .
Material Science and Nanotechnology
In material science, 8-Hydroxynaphthalene-2-carboxylic acid is explored for its potential in creating novel materials. Its unique chemical properties can be harnessed to develop new nanomaterials with specific functionalities, such as improved conductivity, stability, or reactivity. These materials can have applications in electronics, catalysis, and other advanced technologies .
Environmental Chemistry
The compound is also studied for its role in environmental chemistry. It can be used in the development of sensors and detection systems for monitoring environmental pollutants. Additionally, its derivatives may be employed in the degradation of harmful substances, contributing to environmental remediation efforts .
Medicinal Chemistry
In medicinal chemistry, 8-Hydroxynaphthalene-2-carboxylic acid serves as a precursor for synthesizing various bioactive molecules. These molecules can be further modified to enhance their pharmacological properties, such as increased potency, selectivity, or reduced toxicity. This makes it a crucial component in the drug discovery and development pipeline .
Catalysis and Industrial Applications
The compound is used in catalysis, particularly in the development of new catalytic systems for industrial processes. Its derivatives can act as catalysts or catalyst precursors in various chemical reactions, improving efficiency and selectivity. This has significant implications for industrial chemistry and manufacturing .
Mechanism of Action
Target of Action
The primary target of 8-Hydroxynaphthalene-2-carboxylic acid is the photosynthetic electron transport (PET) in spinach (Spinacia oleracea L.) chloroplasts . The compound inhibits PET, particularly in photosystem II .
Mode of Action
8-Hydroxynaphthalene-2-carboxylic acid interacts with its targets by inhibiting the photosynthetic electron transport. This inhibition is strongly dependent on the position of the individual substituents on the anilide ring and on the lipophilicity of the compounds . The electron-withdrawing properties of the substituents contribute towards the PET activity of these compounds .
Biochemical Pathways
The compound affects the photosynthetic electron transport pathway in photosystem II. By inhibiting this pathway, it disrupts the normal process of photosynthesis, leading to downstream effects on the plant’s ability to convert light energy into chemical energy .
Result of Action
The inhibition of photosynthetic electron transport by 8-Hydroxynaphthalene-2-carboxylic acid leads to a disruption in the photosynthesis process. This can have significant effects at the molecular and cellular levels, potentially affecting the growth and development of the plant .
Safety and Hazards
The safety information for 8-Hydroxynaphthalene-2-carboxylic acid includes several hazard statements such as H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
8-hydroxynaphthalene-2-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O3/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10/h1-6,12H,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPCQQOXOXNMOIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2)C(=O)O)C(=C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70624934 | |
Record name | 8-Hydroxynaphthalene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70624934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5776-28-3 | |
Record name | 8-Hydroxynaphthalene-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70624934 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-hydroxynaphthalene-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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